Cas no 2229420-31-7 (tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate
• CAS No: 2229420-31-7
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6292872
• PubChem ID: 165971418
• Update Time: 2025-05-20

tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate
• tert-butyl N-methyl-N-[2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethyl]carbamate
• EN300-1903271
• 2229420-31-7

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18(4)14(10-19)13-9-11-7-5-6-8-12(11)17-13/h9-10,14,17H,5-8H2,1-4H3
• InChI Key： HFGHZOUAJSKMMA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CC2CCCCC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate

Comprehensive Guide to tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate (CAS No. 2229420-31-7)

The compound tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate (CAS No. 2229420-31-7) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique tetrahydroindole scaffold, which is increasingly recognized for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its N-methyl and tert-butyl carbamate functional groups, which contribute to its stability and reactivity in synthetic applications.

One of the most searched questions about this compound is: "What are the applications of tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate in drug development?" The answer lies in its structural versatility. The tetrahydroindole core is a privileged structure in medicinal chemistry, often found in compounds targeting central nervous system (CNS) disorders and inflammatory conditions. The carbamate group, protected by a tert-butyl moiety, offers excellent stability during synthetic processes while allowing for controlled deprotection when needed.

Recent trends in AI-assisted drug discovery have brought renewed attention to compounds like CAS 2229420-31-7. Machine learning models frequently identify the tetrahydroindole scaffold as a promising pharmacophore, leading to increased research activity around this structural motif. The N-methyl substitution pattern in this particular derivative makes it especially interesting for studying enzyme inhibition and receptor modulation.

The synthesis of tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate typically involves multi-step organic transformations. Key steps often include: indole hydrogenation to form the tetrahydroindole core, followed by N-methylation and subsequent carbamate formation using tert-butoxycarbonyl (Boc) protecting groups. These synthetic approaches are frequently optimized using modern flow chemistry techniques and green chemistry principles to improve yields and reduce environmental impact.

From a physicochemical properties perspective, this compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). Its molecular weight and logP values suggest good membrane permeability, making it particularly valuable for bioavailability studies in drug development programs.

The safety profile of CAS 2229420-31-7 is an important consideration for researchers. While comprehensive toxicological data may be limited due to its specialized research use, standard laboratory precautions for handling organic compounds should be followed. This includes working in a fume hood, wearing appropriate personal protective equipment (PPE), and following institutional chemical hygiene protocols.

In the current research landscape, there's growing interest in how tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate might contribute to fragment-based drug discovery (FBDD). The compound's moderate size and presence of multiple hydrogen bond acceptors/donors make it an attractive starting point for developing small molecule inhibitors. This aligns with the pharmaceutical industry's shift toward targeted therapies and precision medicine approaches.

For researchers sourcing this compound, it's important to verify the certificate of analysis (CoA) and ensure proper storage conditions (typically at 2-8°C under inert atmosphere). The purity and stereochemical integrity should be confirmed through appropriate analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry before use in sensitive applications.

The future research directions for 2229420-31-7 may include exploration of its structure-activity relationships (SAR) through systematic derivatization, investigation of its potential as a covalent inhibitor scaffold, or evaluation in high-throughput screening campaigns. As computational chemistry tools become more sophisticated, in silico docking studies with this compound against various biological targets are likely to increase.

From a commercial perspective, the demand for specialized carbamate derivatives like this one continues to grow, particularly in the contract research organization (CRO) and pharmaceutical outsourcing sectors. Suppliers should provide detailed technical data sheets and consider offering custom derivatization services to meet evolving research needs.

In conclusion, tert-butyl N-methyl-N-2-oxo-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethylcarbamate represents an important building block in modern medicinal chemistry. Its unique combination of tetrahydroindole core and protected carbamate functionality makes it valuable for diverse research applications, from hit-to-lead optimization to prodrug development. As the field of small molecule therapeutics advances, compounds with this structural profile will likely play increasingly significant roles in addressing unmet medical needs.